Cas no 273-34-7 (3H-[1,2,3]triazolo[4,5-b]pyridine)

3H-[1,2,3]triazolo[4,5-b]pyridine structure
273-34-7 structure
Product Name:3H-[1,2,3]triazolo[4,5-b]pyridine
CAS No:273-34-7
MF:C5H4N4
MW:120.112059593201
MDL:MFCD00490105
CID:276461
PubChem ID:87577134
Update Time:2025-04-19

3H-[1,2,3]triazolo[4,5-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3H-[1,2,3]Triazolo[4,5-b]pyridine
    • 1H-1,2,3-Triazolo[4,5-b]pyridine
    • 1H-[1,2,3]Triazolo[4,5-b]pyridine
    • 2H-triazolo[4,5-b]pyridine
    • 3H-1,2,3-Triazolo[4,5-b]pyridine
    • 1,2,3-Triazolo(5,4-b)pyridine
    • 1H-1,2,3-triazolo[4,5]pyridine
    • 2H-1,2,3-TRIAZOLO[4,5-B]PYRIDINE
    • 4-Azabenzotriazole
    • 7-azabenzotriazole
    • tetrazaindene
    • 1H-v-Triazolo[4,5-b]pyridine
    • 1H-Pyrido[2,3-d]-1,2,3-triazole
    • 1H-Pyrido[2,3-d]-v-triazole
    • 2,7-Diaza-1H-benzimidazole
    • 2,7-Diazabenzimidazole
    • 2H-[1,2,3]triazolo[4,5-b]pyridine
    • 1H-1,2,3-Triazolo(4,5-b)pyridine
    • VQNDBXJTIJKJPV-UHFFFAOYSA-N
    • 4-Aza-1H-benzotriazole
    • 3H-triazolo[4,5-b]pyridine
    • 1H-triazolo[4,5-b]pyridine
    • 273-34-7
    • AS-49414
    • MFCD00134183
    • CHEMBL2398101
    • I10125
    • SCHEMBL8321356
    • Z3235024586
    • AKOS015892303
    • 1,2,3 triazolo[4,5-b]pyridine
    • SCHEMBL179848
    • DTXSID20181744
    • VQNDBXJTIJKJPV-UHFFFAOYSA-
    • AKOS016002711
    • CS-0155695
    • J-016739
    • NSC-64288
    • 1H-1,2,3-Triazolo[4,5-b]pyridine, 98%
    • InChI=1/C5H4N4/c1-2-4-5(6-3-1)8-9-7-4/h1-3H,(H,6,7,8,9)
    • BDBM50591490
    • SCHEMBL40861
    • NSC64288
    • 3H-Pyrido[2,3-d]-v-triazole
    • T1367
    • 273-33-6
    • AC-27929
    • A876966
    • SY052565
    • FT-0607867
    • NSC 64288
    • AE-842/30158002
    • 3H-[1,2,3]triazolo[4,5-b]pyridine
    • MDL： MFCD00490105
    • Inchi： 1S/C5H4N4/c1-2-4-5(6-3-1)8-9-7-4/h1-3H,(H,6,7,8,9)
    • InChI Key： VQNDBXJTIJKJPV-UHFFFAOYSA-N
    • SMILES： N1=C2C=CC=NC2=NN1

Computed Properties

  • Exact Mass: 120.04400
  • Monoisotopic Mass: 120.043596145g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: 0.3
  • Topological Polar Surface Area: 54.5

Experimental Properties

  • Density: 1.61
  • Melting Point: 208 °C (dec.) (lit.)
  • Boiling Point: 230 ºC
  • Flash Point: 93 ºC
  • PSA: 54.46000
  • LogP: 0.35290

3H-[1,2,3]triazolo[4,5-b]pyridine Security Information

3H-[1,2,3]triazolo[4,5-b]pyridine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3H-[1,2,3]triazolo[4,5-b]pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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 $ 50.00 2022-06-02
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T773013-100mg
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3H-[1,2,3]triazolo[4,5-b]pyridine
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abcr
AB142755-1 g
1H-1,2,3-Triazolo[4,5-b]pyridine, 98%; .
 273-34-7 98%
1g
 €79.80 2023-05-09
abcr
AB142755-5 g
1H-1,2,3-Triazolo[4,5-b]pyridine, 98%; .
 273-34-7 98%
5g
 €223.00 2023-05-09
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
361011-5G
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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 ￥988.00 2022-01-10

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